Cas no 1737-28-6 (1-4-(Trifluoromethoxy)phenylethan-1-ol)

• Product Name: 1-4-(Trifluoromethoxy)phenylethan-1-ol
• CAS No: 1737-28-6
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD07784263
• CID: 118021
• PubChem ID: 20376123
• Update Time: 2025-04-18

1-4-(Trifluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-4-(trifluoromethoxy)-
• 1-[4-(Trifluoromethoxy)phenyl]ethanol
• 1-[4-(TRIFLUOROMETHOXY)PHENYL]ETHAN-1-OL
• 1-(4-Trifluoromethoxyphenyl)ethanol
• 4-Trifluormethoxy-1-(1-hydroxy-ethyl)-benzol
• PC6643
• alpha-Methyl-4-(trifluoromethoxy)benzyl alcohol
• 1-(4-(trifluoromethoxy)phenyl)ethanol
• 1-(4-(Trifluoromethoxy)phenyl)ethan-1-ol
• RFESEZYNEIOJHS-UHFFFAOYSA-N
• SBB093606
• NE42963
• (+)-1-(4-Trifluoromethoxyphenyl)ethanol
• 4-trifluoromethoxy-alpha-methylbenzyl alcohol
• Benzenemethanol, a-me
• AKOS000249266
• DTXSID90606378
• AB90809
• AKOS017343125
• D77777
• Z335244706
• SCHEMBL1046494
• 1737-28-6
• CS-W015333
• EN300-80090
• A881745
• MFCD07784263
• Benzenemethanol, alpha-methyl-4-(trifluoromethoxy)-
• AS-67553
• DB-180724
• SMC73833
• alpha-Methyl-4-(trifluoromethoxy)benzenemethanol
• IUB72347
• 1-4-(Trifluoromethoxy)phenylethan-1-ol

• MDL： MFCD07784263
• Inchi： 1S/C9H9F3O2/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12/h2-6,13H,1H3
• InChI Key： RFESEZYNEIOJHS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C)O)(F)F

Computed Properties

• Exact Mass: 206.05500
• Monoisotopic Mass: 206.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.281
• Boiling Point: 215.2°C at 760 mmHg
• Flash Point: 107.3°C
• Refractive Index: 1.464
• PSA: 29.46000
• LogP: 2.63850